Cas no 1352305-21-5 (C-Imidazo1,2-apyridin-6-yl-methylamine hydrochloride)

• Product Name: C-Imidazo1,2-apyridin-6-yl-methylamine hydrochloride
• CAS No: 1352305-21-5
• MF: C₈H₁₁Cl₂N₃
• MW: 220.099039316177
• MDL: MFCD20921662
• CID: 2604510
• PubChem ID: 14813793
• Update Time: 2025-07-16

C-Imidazo1,2-apyridin-6-yl-methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• C-Imidazo[1,2-a]pyridin-6-yl-methylamine hydrochloride
• Imidazo[1,2-a]pyridin-6-ylmethanamine dihydrochloride
• 6-AMINOMETHYL-IMIDAZO[1,2-A]PYRIDINE 2HCL
• imidazo[1,2-a]pyridin-6-ylmethanamine;dihydrochloride
• 1-{imidazo[1,2-a]pyridin-6-yl}methanamine dihydrochloride
• C-Imidazo[1,2-a]pyridin-6-yl-methylamine dihydrochloride
• 6-(Aminomethyl)imidazo[1,2-a]pyridine Dihydrochloride
• 1352305-21-5
• AKOS027329007
• {imidazo[1,2-a]pyridin-6-yl}methanamine dihydrochloride
• SY289213
• EN300-19002738
• AS-69635
• Imidazo[1,2-a]pyridin-6-ylmethanaminedihydrochloride
• CS-0099160
• 6-Aminomethyl-imidazo[1,2-a]pyridine dihydrochloride
• MFCD20921662
• SB32971
• SCHEMBL23201169
• C-Imidazo1,2-apyridin-6-yl-methylamine hydrochloride

• MDL： MFCD20921662
• Inchi： 1S/C8H9N3.2ClH/c9-5-7-1-2-8-10-3-4-11(8)6-7;;/h1-4,6H,5,9H2;2*1H
• InChI Key： YSNIFFNMRGVVMA-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12C=CN=C1C=CC(CN)=C2

Computed Properties

• Exact Mass: 219.0330028g/mol
• Monoisotopic Mass: 219.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.3

C-Imidazo1,2-apyridin-6-yl-methylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on C-Imidazo1,2-apyridin-6-yl-methylamine hydrochloride

Comprehensive Overview of C-Imidazo[1,2-a]pyridin-6-yl-methylamine hydrochloride (CAS No. 1352305-21-5)

C-Imidazo[1,2-a]pyridin-6-yl-methylamine hydrochloride (CAS No. 1352305-21-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the imidazo[1,2-a]pyridine family, a class of heterocyclic structures known for their diverse biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in drug discovery and development.

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry due to its presence in numerous bioactive molecules. Researchers are particularly interested in derivatives like C-Imidazo[1,2-a]pyridin-6-yl-methylamine hydrochloride for their potential applications in targeting neurological disorders, inflammation, and infectious diseases. Recent studies have highlighted its role in modulating specific receptors and enzymes, which aligns with the growing demand for novel therapeutic agents.

In the context of current trends, the search for small-molecule modulators and kinase inhibitors has surged, driven by advancements in precision medicine. C-Imidazo[1,2-a]pyridin-6-yl-methylamine hydrochloride fits into this narrative as a promising candidate for further exploration. Its structural features, including the methylamine moiety, allow for versatile chemical modifications, enabling researchers to optimize its pharmacological properties.

From a synthetic perspective, the preparation of C-Imidazo[1,2-a]pyridin-6-yl-methylamine hydrochloride involves multi-step organic transformations, often starting from commercially available imidazo[1,2-a]pyridine precursors. The introduction of the methylamine group at the 6-position is achieved through selective functionalization, followed by salt formation to yield the hydrochloride. This process underscores the importance of regioselective synthesis and salt formation techniques in modern organic chemistry.

The compound's physicochemical properties, such as its melting point, solubility profile, and stability under various conditions, are critical for its handling and application in research. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize and validate its purity, ensuring reproducibility in experimental settings.

Beyond its synthetic utility, C-Imidazo[1,2-a]pyridin-6-yl-methylamine hydrochloride has been investigated in high-throughput screening campaigns to identify lead compounds for various diseases. Its compatibility with fragment-based drug design and structure-activity relationship (SAR) studies makes it a versatile tool for medicinal chemists. Additionally, its potential as a probe molecule in chemical biology studies further expands its relevance.

In the era of AI-driven drug discovery, compounds like C-Imidazo[1,2-a]pyridin-6-yl-methylamine hydrochloride are increasingly valuable for training predictive models and virtual screening algorithms. The availability of high-quality reference standards is essential for validating computational predictions, and this compound serves as a reliable benchmark in such applications.

Environmental and safety considerations are also paramount when working with C-Imidazo[1,2-a]pyridin-6-yl-methylamine hydrochloride. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended to ensure safe handling. Regulatory compliance with REACH and GMP guidelines further underscores its suitability for industrial and academic use.

Looking ahead, the demand for imidazo[1,2-a]pyridine derivatives is expected to rise, driven by their therapeutic potential and versatility. C-Imidazo[1,2-a]pyridin-6-yl-methylamine hydrochloride exemplifies the innovation in this field, offering researchers a robust platform for developing next-generation therapeutics. Its integration into combinatorial chemistry and targeted drug delivery systems represents a promising avenue for future research.

In summary, C-Imidazo[1,2-a]pyridin-6-yl-methylamine hydrochloride (CAS No. 1352305-21-5) is a compound of significant scientific and industrial interest. Its unique structural attributes, coupled with its broad applicability in drug discovery, position it as a key player in the ongoing quest for innovative medical solutions. As research continues to unravel its full potential, this compound is poised to make meaningful contributions to the advancement of biomedical science.